Cas no 1314675-16-5 (1-(5-fluoro-2-methylphenyl)cyclobutan-1-amine)

• Product Name: 1-(5-fluoro-2-methylphenyl)cyclobutan-1-amine
• CAS No: 1314675-16-5
• MF: C₁₁H₁₄FN
• MW: 179.233966350555
• MDL: MFCD19699281
• CID: 4583447
• PubChem ID: 117278091
• Update Time: 2025-07-23

1-(5-fluoro-2-methylphenyl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(5-Fluoro-2-methylphenyl)cyclobutanamine
• 1-(5-fluoro-2-methylphenyl)cyclobutan-1-amine

• MDL： MFCD19699281
• Inchi： 1S/C11H14FN/c1-8-3-4-9(12)7-10(8)11(13)5-2-6-11/h3-4,7H,2,5-6,13H2,1H3
• InChI Key： WSUDXWKLGHFYKH-UHFFFAOYSA-N
• SMILES： C1(C2=CC(F)=CC=C2C)(N)CCC1

Additional information on 1-(5-fluoro-2-methylphenyl)cyclobutan-1-amine

Introduction to 1-(5-fluoro-2-methylphenyl)cyclobutan-1-amine (CAS No. 1314675-16-5) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

1-(5-fluoro-2-methylphenyl)cyclobutan-1-amine, identified by the CAS number 1314675-16-5, is a structurally unique compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its distinct pharmacophoric features. The presence of a cyclobutane ring fused with a fluoro-substituted aromatic moiety provides this molecule with exceptional physicochemical properties, making it a promising candidate for the development of novel therapeutic agents. The compound’s molecular architecture, characterized by a rigid cyclobutane core and an electron-deficient aromatic system, offers multiple opportunities for interaction with biological targets, thereby enhancing its potential as an intermediate in drug discovery programs.

The fluoro group at the 5-position of the phenyl ring is a well-documented pharmacophore in medicinal chemistry, known for its ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates. In particular, fluorine substitution can lead to increased lipophilicity and reduced susceptibility to enzymatic degradation, which are critical factors in optimizing drug efficacy and bioavailability. The methyl group at the 2-position further contributes to the compound’s steric bulk, influencing its binding interactions with biological targets such as enzymes and receptors.

The cyclobutane ring in 1-(5-fluoro-2-methylphenyl)cyclobutan-1-amine introduces rigidity into the molecular structure, which can improve the compound’s ability to fit into narrow binding pockets in biological macromolecules. This rigidity is particularly advantageous in designing small-molecule inhibitors targeting proteins with constrained active sites. Additionally, the amine functionality at the 1-position of the cyclobutane ring provides a versatile handle for further chemical modifications, enabling the synthesis of analogues with tailored biological activities.

Recent advancements in computational chemistry and structure-based drug design have highlighted the potential of 1-(5-fluoro-2-methylphenyl)cyclobutan-1-amine as a scaffold for developing drugs against various therapeutic indications. For instance, studies have demonstrated its utility in designing inhibitors of kinases and other enzyme targets implicated in cancer and inflammatory diseases. The combination of electronic and steric effects conferred by the fluoro aromatic ring and cyclobutane moiety makes this compound an attractive starting point for generating high-affinity binders.

In vitro studies have revealed that derivatives of 1-(5-fluoro-2-methylphenyl)cyclobutan-1-amine exhibit promising activity against several disease-relevant targets. Notably, researchers have reported inhibitory effects on tyrosine kinases, which are overexpressed in many cancers. The fluorine substituent has been shown to enhance binding interactions by participating in halogen bonding or π-stacking interactions with key residues in the target protein. Furthermore, the cyclobutane ring’s rigidity helps stabilize transition states during enzyme-catalyzed reactions, leading to improved inhibitory potency.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds like 1-(5-fluoro-2-methylphenyl)cyclobutan-1-amine in drug development. Heterocycles are prevalent motifs in approved drugs due to their ability to provide diverse biological activities and favorable pharmacokinetic properties. The cyclobutane scaffold, in particular, has been explored as a component of bioactive molecules due to its unique conformational constraints and ability to engage multiple binding interfaces simultaneously.

From a synthetic chemistry perspective, 1-(5-fluoro-2-methylphenyl)cyclobutan-1-amine serves as a versatile building block for constructing more complex molecules. The presence of both aromatic and aliphatic functional groups allows for diverse chemical transformations, including nucleophilic substitutions, cross-coupling reactions, and functional group interconversions. These synthetic attributes make it an invaluable reagent for medicinal chemists seeking to explore novel chemical space.

The role of fluorine-containing compounds in modern medicine cannot be overstated. The fluoro group’s electronic properties influence both charge distribution and lipophilicity, making it an effective tool for modulating drug behavior. In recent years, fluorinated analogues of existing drugs have been developed to improve their therapeutic profiles. For example, fluoro-modified kinase inhibitors have demonstrated enhanced selectivity and prolonged duration of action compared to their non-fluorinated counterparts.

The cyclobutane ring adds another layer of complexity to 1-(5-fluoro-2-methylphenyl)cyclobutan-1-amine, contributing to its unique set of physicochemical properties. Unlike linear or branched aliphatic chains, cycloalkanes introduce rigidity that can be exploited to optimize binding interactions with biological targets. This rigidity is particularly useful in designing molecules that require precise spatial orientation within active sites.

Emerging research suggests that derivatives of this compound may also find applications beyond oncology. Studies have explored their potential as scaffolds for developing treatments against neurological disorders such as Alzheimer’s disease and Parkinson’s disease. The ability of fluoro-aromatics to cross the blood-brain barrier combined with the structural constraints provided by the cyclobutane ring makes these compounds attractive candidates for central nervous system (CNS) drug discovery.

The development of high-throughput screening (HTS) platforms has facilitated rapid identification of hits like 1-(5-fluoro-2-methylphenyl)cyclobutan-1-amine from large compound libraries. These screens enable researchers to identify molecules with promising initial activity against disease-relevant targets before proceeding with more detailed characterization. The combination of HTS data with computational modeling has accelerated the process of hit-to-drug candidate optimization.

In conclusion, 1-(5-fluoro-2-methylphenyl)cycлобутаннл-amіне (CAS No. 1314675- 16- 5) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination оf pharmacophoric elements—thе flu��rо-substituted аrоmаtic rіng аnd thе rigid cyclобутаne соре—makes іt а valuable starting point fоr designing nеw drееks аgаіnѕt varіous thеrapeutіс bасed оn еnzymе аnd рrоtееin tагgеts. Further dесоріаtіоn оf іts bіоассоrtаtіоn аnd drееk devеlорmеnt p роѕѕеѕѕ іll brіng nесеssаrу light оn іts роtеntіаl іn mоdеrn mеdісіnе.